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An In-depth Examination of the Solubility of Ammonium Propionate in Aqueous and Organic
Media

Abstract

Ammonium propionate (NH4C2HsCOOQ) is an ammonium salt of propionic acid widely utilized
as a food preservative, agricultural fungicide, and chemical intermediate. Its efficacy and
formulation potential are critically dependent on its solubility characteristics in various solvent
systems. This technical guide provides a comprehensive overview of the solubility of
ammonium propionate in water and a range of organic solvents, addressing the needs of
researchers, scientists, and professionals in drug development. This document collates
available quantitative and qualitative data, details common experimental methodologies for
solubility determination, and presents logical workflows for these processes.

Introduction

Ammonium propionate is a white to off-white crystalline solid that is known for its hygroscopic
nature.[1][2] It is formed from the reaction of propionic acid and ammonia.[2][3] The utility of
ammonium propionate in diverse fields, from pharmaceuticals to food science, is underpinned
by its solubility, which dictates its bioavailability, formulation compatibility, and reaction kinetics.
Understanding its behavior in both polar protic solvents like water and a variety of organic
media is essential for its effective application.
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Physicochemical Properties

A summary of the key physicochemical properties of ammonium propionate is presented in
Table 1.

Table 1. Physicochemical Properties of Ammonium Propionate

Property Value Reference(s)
Chemical Formula CsHoNO:2 [4][5]
Molecular Weight 91.11 g/mol [4]
Appearance White to off-white crystalline (1176}
solid

Melting Point 45 °C (113 °F) [3]

Boiling Point 141.7 °C (287.1 °F) [3]

CAS Number 17496-08-1 [31[4]

Solubility of Ammonium Propionate

The solubility of a compound is defined as the maximum amount of that substance that can be
dissolved in a given amount of solvent at a specific temperature to form a saturated solution.
For ionic salts like ammonium propionate, solubility is heavily influenced by the polarity of the
solvent and its ability to solvate the ammonium (NH4*) and propionate (C2zHsCOO~™) ions.

Solubility in Water

Ammonium propionate is generally considered to be highly soluble in water.[7][8][9][10]
However, the publicly available quantitative data shows some inconsistencies. A Material
Safety Data Sheet (MSDS) reports a solubility of 5.41 mol/L at 25°C, which is equivalent to
approximately 493 g/L.[11] Another chemical database provides an estimated value of 1 x 10°
mg/L at 25°C, corresponding to 1000 g/L or 100 g/100 mL.[12] Wikipedia also lists a solubility
of 1 g/mL (100 g/100 mL), although this is not linked to a primary scientific source.[3] One
source anomalously describes it as "sparingly soluble in water".[6]
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Given the ionic nature of the compound and the high polarity of water, the higher solubility
values are more plausible. The discrepancy highlights the need for rigorously determined and
well-documented solubility data in peer-reviewed literature.

Table 2: Quantitative Aqueous Solubility of Ammonium Propionate at 25 °C

Solubility Value Equivalent ( g/100 mL) Source
5.41 mol/L ~49.3 g/100 mL [11]

1 x 10°% mg/L (est.) 100 g/100 mL [12]
1g/mL 100 g/100 mL [3]

Note: The effect of temperature on the aqueous solubility of ammonium propionate is not
well-documented in the available literature.

Solubility in Organic Solvents

Ammonium propionate demonstrates solubility in a range of polar organic solvents. This is
consistent with the principle that "like dissolves like," as the ionic nature of the salt interacts
favorably with polar functional groups of the solvents.

Qualitative assessments consistently report ammonium propionate as being soluble in:

Alcohols: such as methanol and ethanol.[2][6][13][14]

Ketones: such as acetone.[2][6][15]

Carboxylic Acids: such as acetic acid.[2][13]

Other Polar Solvents: including chloroform and ether.[2][15]

One source suggests that many inorganic salts are also soluble in Dimethyl Sulfoxide (DMSO).
[16] However, specific quantitative solubility data for ammonium propionate in these organic
solvents, as well as in other common solvents used in drug development like tetrahydrofuran
(THF) and N,N-dimethylformamide (DMF), is not readily available in the surveyed literature.
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Table 3: Qualitative Solubility of Ammonium Propionate in Various Solvents

Solvent Classification Solubility Reference(s)
Water Polar Protic High [71[81[9]1[10]
Methanol Polar Protic Soluble [6]
Ethanol Polar Protic Soluble [2][13][14]
Acetone Polar Aprotic Soluble [2][15]
Acetic Acid Polar Protic Soluble [2][13]
Chloroform Polar Aprotic Soluble [2][15]
Diethyl Ether Polar Aprotic Soluble [2][15]
) No Specific Data
DMSO Polar Aprotic
Found
) No Specific Data
THF Polar Aprotic
Found
_ No Specific Data
DMF Polar Aprotic
Found
Expected to be
Hexane Non-polar

Insoluble

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry and
pharmaceutical sciences. Several well-established methods are employed, each with specific
advantages. The choice of method often depends on the properties of the solute and solvent,
the required precision, and the available equipment.

Isothermal Saturation Method (Shake-Flask)

The isothermal saturation method, commonly known as the shake-flask method, is considered
the gold standard for determining equilibrium solubility due to its reliability.[17]
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Methodology:

o Preparation: An excess amount of solid ammonium propionate is added to a known volume
of the selected solvent (e.g., water, ethanol) in a sealed container, such as a stoppered flask
or vial.[17] This ensures that a saturated solution is in equilibrium with the undissolved solid.

o Equilibration: The container is agitated at a constant temperature for an extended period.[18]
[19] Agitation, typically using an orbital shaker or magnetic stirrer, ensures intimate contact
between the solute and solvent. The time required to reach equilibrium can vary but is often
achieved within 24-48 hours.[17]

o Phase Separation: Once equilibrium is reached, the undissolved solid is separated from the
saturated solution. This is a critical step and is typically achieved by centrifugation followed
by decantation of the supernatant, or by filtration through a fine-pore membrane filter (e.g.,
0.2 or 0.45 um).[18]

e Analysis: A precise volume or weight of the clear, saturated filtrate is collected. The
concentration of ammonium propionate in the sample is then determined using a suitable
analytical technique.

o Quantification: The solubility is calculated and expressed in standard units, such as g/100
mL, mg/mL, or mol/L.

The following diagram illustrates the workflow for the Isothermal Saturation Method.
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Isothermal Saturation (Shake-Flask) Workflow

1. Preparation
Add excess ammonium propionate
to a known volume of solvent.

Seal container

2. Equilibration
Agitate mixture at a
constant temperature (e.g., 25°C)
for 24-48 hours.

Equilibrium reached

3. Phase Separation
Centrifuge or filter the suspension
to remove undissolved solid.

Clear solution obtained

4. Sampling & Analysis
Withdraw a precise aliquot of the
clear saturated supernatant.

Analyze sample

5. Quantification
Determine concentration via
analytical method (e.g., HPLC, Gravimetry).
Calculate solubility.

Click to download full resolution via product page

Isothermal Saturation Workflow

Gravimetric Method

The gravimetric method is a straightforward and cost-effective analytical technique that can be
used for the quantification step in the isothermal saturation protocol.[6][11] It is particularly
useful for non-volatile solutes like ammonium propionate.
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Methodology:

o Sample Collection: A precise volume (e.g., 10 mL) of the clear, saturated solution, obtained
from the isothermal saturation method, is pipetted into a pre-weighed evaporating dish.[6]
[12]

» Weighing: The dish containing the solution is accurately weighed.

o Evaporation: The solvent is carefully evaporated from the solution by heating. For water, this
is typically done on a water bath, followed by drying in an oven at a temperature sufficient to
remove all solvent without decomposing the solute (e.g., 100-110 °C).[6][12]

» Drying to Constant Weight: The dish containing the solid residue is cooled in a desiccator
and weighed. The process of heating, cooling, and weighing is repeated until a constant
weight is achieved, ensuring all solvent has been removed.[6][12]

o Calculation: The mass of the dissolved ammonium propionate is the difference between
the final constant weight of the dish with the dry residue and the initial weight of the empty
dish. The solubility can then be calculated based on the initial volume of the solution taken.

The following diagram illustrates the workflow for the Gravimetric Analysis.
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Gravimetric Analysis Workflow

1. Sample Collection
Pipette a known volume of
saturated solution into a
pre-weighed dish (W_dish).

l

2. Evaporation
Gently heat the dish to
evaporate the solvent completely.

:

3. Drying
Dry the dish with residue
in an oven to constant weight.

Repeat until
constant weight

4. Weighing
Cool dish in a desiccator and
weigh accurately (W_{final).

:

5. Calculation
Mass of solute = W._final - W_dish.
Calculate solubility (e.g., in g/100mL).

Click to download full resolution via product page

Gravimetric Analysis Workflow

Polythermal Method

The polythermal method is used to determine the temperature at which a solution of a known
concentration becomes saturated. This is particularly useful for constructing solubility curves as

a function of temperature.

Methodology:
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e Preparation: A precise amount of ammonium propionate is weighed and mixed with a
known mass of solvent to create a solution of a specific concentration.

» Heating: The mixture is heated while being stirred until all the solid has completely dissolved.

e Cooling and Observation: The clear solution is then slowly cooled with continuous agitation.
The temperature at which the first crystals appear (the saturation temperature) is carefully
recorded.[20]

o Data Collection: This process is repeated for several different concentrations to generate a
series of data points (solubility vs. temperature).

e Curve Construction: The collected data points are plotted to construct a solubility curve,
which shows the dependence of solubility on temperature.

Factors Influencing Solubility

The solubility of ammonium propionate is not a fixed value but is influenced by several
physicochemical factors.

o Temperature: For most solids dissolving in liquids, the dissolution process is endothermic,
meaning solubility increases with temperature. While specific data for ammonium
propionate is lacking, this general trend is expected to apply.

e pH: The pH of the solution can significantly impact the solubility of salts of weak acids and
weak bases. Ammonium propionate is the salt of a weak acid (propionic acid, pKa ~4.87)
and a weak base (ammonia, pKa ~9.25). In acidic conditions (low pH), the propionate anion
(C2HsCOO™) will be protonated to form propionic acid, which may alter the overall solubility.
Conversely, in highly alkaline conditions (high pH), the ammonium ion (NHa*) will
deprotonate to ammonia (NHs), which could also affect the equilibrium.

o Common lon Effect: The solubility of ammonium propionate in an aqueous solution will be
decreased by the presence of another soluble salt containing either an ammonium (NHa*) or
a propionate (C2HsCOO™) ion, such as ammonium chloride or sodium propionate. This is
due to Le Chatelier's principle, where the addition of a common ion shifts the dissolution
equilibrium towards the undissolved solid.
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The following diagram illustrates the key factors that influence the solubility of ammonium
propionate.

Ammonium Propionate

Solubility

Influences /Influences Influences Influences

pH of Solvent Common lon Effect Solvent Polarity

Click to download full resolution via product page

Factors Influencing Solubility

Conclusion

Ammonium propionate is a compound with high solubility in water and good solubility in polar
organic solvents like ethanol, methanol, and acetone. However, there is a notable lack of
consistent, peer-reviewed quantitative solubility data, particularly concerning its behavior in a
wider range of organic solvents relevant to pharmaceutical formulation and its solubility
dependence on temperature. The available data, primarily from secondary sources, shows
significant variation, underscoring the necessity for further experimental validation.
Researchers requiring precise solubility values are advised to perform their own determinations
using established protocols such as the isothermal saturation (shake-flask) method coupled
with a reliable analytical technique like gravimetric analysis or HPLC. A thorough understanding
and documentation of these solubility characteristics are paramount for the continued and
optimized use of ammonium propionate in scientific and industrial applications.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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